Cas no 49558-02-3 (1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide)

• Product Name: 1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
• CAS No: 49558-02-3
• MF: C₃H₃N₃O₄
• MW: 145.073620080948
• CID: 330628
• PubChem ID: 39493
• Update Time: 2025-04-19

1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
• 1,2,5-Oxadiazole, 3-methyl-4-(phenylsulfonyl)-
• 1,2,5-Oxadiazole,3-methyl-4-nitro-,2-oxide(9CI)
• 3-methyl-4-nitro-2-oxido-1,2,5-oxadiazol-2-ium
• CHEMBL3917651
• 3-methyl-4-nitro-1,2,5-oxadiazol-2-ium-2-olate
• DTXSID90197832
• FURAZAN, 3-METHYL-4-NITRO-, 2(or 5)-OXIDE
• EU-0033429
• 49558-02-3
• 3-Methyl-4-nitrofuroxan
• AKOS001013344
• Z56788875
• Furazan, methylnitro-, 2-oxide

• Inchi： 1S/C3H3N3O4/c1-2-3(5(7)8)4-10-6(2)9/h1H3
• InChI Key： RGZZPXRWOUTAPT-UHFFFAOYSA-N
• SMILES： O1N=C(C(C)=[N+]1[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 145.01239
• Monoisotopic Mass: 145.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.91g/cm3
• Boiling Point: 264.14°C (rough estimate)
• Flash Point: 125.7ºC
• Refractive Index: 1.4500 (estimate)
• PSA: 96.11
• LogP: 0.84290